1,4-Dibromo-2-(dioxidosulfanyl)benzene
Description
1,4-Dibromo-2-(dioxidosulfanyl)benzene is a brominated aromatic compound featuring a benzene ring substituted with two bromine atoms at the 1- and 4-positions and a dioxidosulfanyl (-SO₂) group at the 2-position. The sulfone (-SO₂) moiety imparts strong electron-withdrawing characteristics, enhancing the compound’s polarity and stability. This structure is pivotal in pharmaceutical and materials science applications, where sulfones are commonly employed as intermediates due to their resistance to oxidation and metabolic degradation. The molecular formula is C₆H₄Br₂O₂S, with a molecular weight of ~299.87 g/mol.
Properties
IUPAC Name |
2,5-dibromobenzenesulfinate | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4Br2O2S/c7-4-1-2-5(8)6(3-4)11(9)10/h1-3H,(H,9,10)/p-1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OKJBFFFZOJLVCG-UHFFFAOYSA-M | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C=C1Br)S(=O)[O-])Br | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3Br2O2S- | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
298.96 g/mol | |
| Details | Computed by PubChem 2.2 (PubChem release 2021.10.14) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Effects and Reactivity
The electronic and steric properties of substituents significantly influence chemical behavior. Below is a comparative analysis of key analogs:
Table 1: Structural and Functional Comparison
*EWG = Electron-Withdrawing Group
Key Research Findings
Electronic Effects :
- The -SO₂ group in the target compound enhances electrophilic substitution resistance compared to -OCF₃ (), which is more hydrolytically stable but less polar .
- -SMe () can oxidize to sulfone derivatives under mild conditions, offering a pathway to modify reactivity post-synthesis .
Steric and Functional Differences :
- -OCH₂CH₂Br () introduces a flexible chain with bromine, enabling nucleophilic substitution reactions, whereas -CH₂C₆H₄OEt () adds steric bulk, limiting accessibility in catalytic processes .
- The -CH₂I group () facilitates heavy atom incorporation, critical in X-ray crystallography and radiopharmaceuticals .
Applications :
- Sulfone-containing analogs (target compound) are preferred in drug synthesis for their metabolic stability, whereas -OCF₃ derivatives dominate agrochemicals due to environmental persistence .
- -SMe and -Me substituents () serve as intermediates in cross-coupling reactions, but their lower polarity limits biomedical use .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
